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Compound of Interest

Compound Name: (R)-SKF 38393 hydrochloride

Cat. No.: B1682073

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-SKF 38393 hydrochloride is a selective and potent agonist for the D1-like dopamine
receptors (D1 and D5), with the R-enantiomer being the biologically active form. It is a valuable
pharmacological tool for investigating dopaminergic signaling pathways and their roles in
various physiological and pathological processes, including memory, learning, and neurological
disorders.[1] Accurate and consistent preparation of stock solutions is critical for obtaining
reliable and reproducible experimental results. These application notes provide detailed
protocols for the preparation, storage, and handling of (R)-SKF 38393 hydrochloride
solutions.

Physicochemical Properties

A summary of the key physicochemical properties of (R)-SKF 38393 hydrochloride is
presented below. This information is essential for accurate calculations and handling of the
compound.
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Property Value References
Molecular Formula C16H17NO2 - HCI [1112]
Molecular Weight 291.77 g/mol [1112][31[4]
CAS Number 81702-42-3 [2]
Appearance Off-white to light tan solid [2]

Purity >98% (HPLC) [2][4]

Solubility Data

The solubility of (R)-SKF 38393 hydrochloride can vary depending on the solvent and
experimental conditions. It is crucial to use high-purity solvents to ensure optimal dissolution.
Note that the compound is unstable in aqueous base solutions.[2]

Solvent Concentration References
DMSO ~58 mg/mL (~198.8 mM) [1]
Water 5-10 mg/mL (~17.1-34.3 mM)*  [1][3]
~3.4-6 mg/mL (~11.7-20.6
Ethanol [1]
mM)
0.1 M HCI ~1.2 mg/mL (~4.1 mM) [2]

*Sonication may be required to achieve higher concentrations in water.[3]

Experimental Protocols: Stock Solution Preparation

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including a
lab coat, safety glasses, and gloves, when handling chemical compounds. (R)-SKF 38393 is
light-sensitive; protect from light during handling and storage.[2]

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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This protocol is suitable for most in vitro applications. Fresh, anhydrous DMSO is
recommended as absorbed moisture can reduce solubility.[1]

Materials:

(R)-SKF 38393 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Precision pipettes

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
(R)-SKF 38393 hydrochloride needed.

o Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
o Mass (mg) =10 mM x 1 mL x 291.77 g/mol / 1000 = 2.918 mg

» Weighing: Carefully weigh out approximately 2.92 mg of (R)-SKF 38393 hydrochloride
powder using an analytical balance and transfer it to a sterile vial.

e Dissolution: Add 1 mL of anhydrous DMSO to the vial.

e Mixing: Vortex or sonicate the solution gently until the solid is completely dissolved, resulting
in a clear solution.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-
50 uL) in light-protective microcentrifuge tubes. Store aliquots as recommended in the
storage guidelines.
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Protocol 2: Preparation of a 5 mg/mL Stock Solution in
Water

This protocol is often used for in vivo studies or when DMSO is not a suitable solvent.
Materials:

e (R)-SKF 38393 hydrochloride powder

» Sterile, purified water (e.g., Milli-Q® or equivalent)

 Sterile conical tubes or vials

o Calibrated analytical balance

» Precision pipettes

» Sonicator bath

Procedure:

Weighing: Weigh out 5 mg of (R)-SKF 38393 hydrochloride powder and transfer it to a
sterile tube.

» Dissolution: Add 1 mL of sterile, purified water to the tube.

e Mixing: Cap the tube securely and vortex thoroughly. If the compound does not dissolve
completely, use a sonicator bath for 5-10 minutes to aid dissolution.[3] Visually inspect to
ensure no particulates remain.

 Sterilization (Optional): If required for the application, filter-sterilize the solution using a 0.22
pum syringe filter compatible with aqueous solutions.

» Aliquoting and Storage: Prepare single-use aliquots and store them immediately as per the
storage guidelines. It is often recommended to prepare aqueous solutions fresh on the day
of use.[5]
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Storage and Stability Guidelines

Proper storage is essential to maintain the stability and activity of (R)-SKF 38393
hydrochloride. The compound is sensitive to light and should be stored accordingly.[2]

Storage )
Form Duration Notes References
Temperature
Store desiccated
Solid Powder -20°C Up to 3 years and protected [1][4]
from light.
Aliquot to avoid
DMSO Stock
] -80°C 6-12 months freeze-thaw [1][3]
Solution
cycles.
-20°C Up to 1 month [111315]
Recommended
Aqueous Stock to prepare fresh
) 4°C Several days [2]
Solution for each
experiment.
Aliquot to avoid
-20°C Up to 3 months freeze-thaw

cycles.

Mechanism of Action Overview

(R)-SKF 38393 acts as a selective agonist at D1 and D5 dopamine receptors.[1][5] The
canonical signaling pathway involves the activation of Gas/olf proteins, which in turn stimulates
adenylyl cyclase (AC). AC catalyzes the conversion of ATP to cyclic AMP (cAMP). Elevated
cAMP levels lead to the activation of Protein Kinase A (PKA), which then phosphorylates
various downstream targets, including the Dopamine- and cAMP-regulated phosphoprotein of
32 kDa (DARPP-32), leading to diverse cellular responses.[1][3]

Visualized Workflows and Pathways
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Workflow: Stock Solution Preparation

1. Calculate Mass
(Concentration x Volume x MW)

2. Weigh (R)-SKF 38393 HCI
Powder

3. Add Solvent
(e.g., DMSO, Water)

4. Dissolve Completely
(Vortex / Sonicate)

5. Aliquot into
Light-Protective Tubes

6. Store at Recommended

Temperature (-20°C / -80°C)

Click to download full resolution via product page

Caption: A generalized workflow for preparing (R)-SKF 38393 HCI stock solutions.
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Signaling Pathway: (R)-SKF 38393 Action

(R)-SKF 38393

Dopamine D1/D5
Receptor

Gas/olf

Adenylyl Cyclase
(AC)

converts

Protein Kinase A
(PKA)

phosphorylates

Downstream Targets
(e.g., DARPP-32)

Cellular Response

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1682073?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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